7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-8-((3-hydroxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[3-(3-ethylphenoxy)-2-hydroxypropyl]-8-(3-hydroxypropylamino)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C20H27N5O5/c1-3-13-6-4-7-15(10-13)30-12-14(27)11-25-16-17(22-19(25)21-8-5-9-26)24(2)20(29)23-18(16)28/h4,6-7,10,14,26-27H,3,5,8-9,11-12H2,1-2H3,(H,21,22)(H,23,28,29)
• InChI Key: ACDDASAFUKYYEM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)OCC(CN2C3=C(N=C2NCCCO)N(C(=O)NC3=O)C)O
• Molecular Formula: C20H27N5O5
• Molecular Weight: 417.5 g/mol
• CAS No.: 941873-55-8

Description

7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-8-((3-hydroxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H27N5O5 and its molecular weight is 417.466. The purity is usually 95%.
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Scientific Research Applications

Cardiovascular Research

Studies on purine derivatives, like those explored by Chłoń-Rzepa et al. (2004), have demonstrated that these compounds possess significant cardiovascular effects, including antiarrhythmic and hypotensive activities. The research emphasizes the potential of purine derivatives in addressing cardiovascular diseases through modulation of adrenoreceptor affinities and their prophylactic antiarrhythmic activity in experimentally induced arrhythmias (Chłoń-Rzepa et al., 2004).

Antioxidant and Antimicrobial Properties

Purine-based compounds have also been investigated for their antioxidant and antimicrobial activities. For instance, Hakobyan et al. (2020) synthesized N-aminomethyl derivatives of ethosuximide and pufemide and evaluated their antioxidant activities. This study points towards the versatility of purine derivatives in contributing to the development of compounds with potential antioxidant properties (Hakobyan et al., 2020).

Structural and Conformational Studies

The structural and conformational analysis of purine derivatives, as detailed by Karczmarzyk et al. (1995), provides essential insights into the molecular configurations that contribute to their biological activities. These studies are crucial for understanding how modifications in the purine scaffold influence the compound's interaction with biological targets (Karczmarzyk et al., 1995).

Antimicrobial and Antifungal Research

Further research by Romanenko et al. (2016) into the synthesis and properties of 8-amino-7-(2-hydroxy-2-phenylethyl)-3-methylxanthines highlights the antimicrobial and antifungal potential of purine derivatives. This study underscores the promise of these compounds in developing new antimicrobial and antifungal agents, demonstrating activity against Staphylococcus aureus and Candida albicans (Romanenko et al., 2016).